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Compound of Interest

Lenalidomide-C4-NH2
Compound Name:
hydrochloride

Cat. No.: B8085341

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of Lenalidomide-
C4-NH2 hydrochloride, a crucial parameter for researchers in drug discovery and
development, particularly in the field of targeted protein degradation.

Introduction

Lenalidomide-C4-NH2 hydrochloride is a derivative of Lenalidomide, a well-known
immunomodulatory drug. This particular derivative incorporates a C4-amine linker, making it a
versatile building block in the synthesis of bifunctional molecules such as PROteolysis
TArgeting Chimeras (PROTACS). Accurate knowledge of the molecular weight is fundamental
for a wide range of applications, including quantitative analysis, solution preparation, and
stoichiometric calculations in synthetic protocols.

Molecular Composition and Structure

Lenalidomide-C4-NH2 hydrochloride is comprised of three key components: the
Lenalidomide core, a four-carbon (C4) alkyl linker, and a terminal amine group, which is
protonated to form the hydrochloride salt.

The molecular formula for the free base form, Lenalidomide-C4-NH2, is C17H21N303[1]. The
hydrochloride salt is formed by the reaction of the terminal amine with hydrochloric acid (HCI).
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This results in the addition of one hydrogen atom and one chlorine atom to the molecular
formula.

Therefore, the molecular formula for Lenalidomide-C4-NH2 hydrochloride is
C17H22CIN303.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
standard atomic weights of the constituent elements are provided by the International Union of
Pure and Applied Chemistry (IUPAC).

The atomic weights used for this calculation are:

Carbon (C): 12.011 u[2][3][4][5][6]

Hydrogen (H): 1.008 u[7][8][9]

Chlorine (CI): 35.453 u[10][11][12][13][14]

Nitrogen (N): 14.007 u[15][16][17][18]

Oxygen (O): 15.999 u[19][20][21][22][23]
The calculation is performed as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Cl atoms x Atomic weight of CI) + (Number of N atoms x Atomic weight of N) +
(Number of O atoms x Atomic weight of O)

(17 x 12.011) + (22 x 1.008) + (1 x 35.453) + (3 x 14.007) + (3 x 15.999) = 351.834 g/mol

Data Presentation

For clarity and ease of reference, the quantitative data related to the molecular weight of
Lenalidomide-C4-NH2 hydrochloride is summarized in the tables below.

Table 1: Atomic Composition of Lenalidomide-C4-NH2 Hydrochloride

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.quora.com/What-is-the-atomic-mass-of-carbon
https://byjus.com/chemistry/carbon/
https://hobart.k12.in.us/ksms/PeriodicTable/carbon.htm
https://www.westfield.ma.edu/PersonalPages/cmasi/gen_chem1/Lecture_notes/p%2024-28%20AMU,%20atomic%20%26%20molar.pdf
https://www.labxchange.org/library/items/lb:LabXchange:c6429584:html:1
https://www.vedantu.com/question-answer/what-is-the-atomic-mass-in-hydrogen-class-11-chemistry-cbse-6075ea1ac4965a2a21f0b98c
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://unacademy.com/content/question-answer/chemistry/atomic-mass-of-chlorine/
https://www.quora.com/What-is-the-mass-of-an-atom-of-chlorine
https://www.reddit.com/r/chemhelp/comments/y0lsg5/atomic_mass_of_chlorine/
https://en.wikipedia.org/wiki/Chlorine
https://en.wikipedia.org/wiki/Isotopes_of_chlorine
https://www.quora.com/What-is-the-mass-of-a-nitrogen-atom-in-kg
https://periodic-table.rsc.org/element/7/nitrogen
https://testbook.com/question-answer/what-is-the-atomic-mass-of-nitrogen--63f4a2cf8917b116a63d2df5
https://ciaaw.org/nitrogen.htm
https://www.quora.com/What-is-the-molecular-mass-of-oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://en.wikipedia.org/wiki/Oxygen
https://hobart.k12.in.us/ksms/PeriodicTable/oxygen.htm
https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Element Symbol Count
Carbon C 17
Hydrogen H 22
Chlorine Cl 1
Nitrogen N 3
Oxygen 0] 3

Table 2: Calculation of Molecular Weight

Element - Atomic Weight ( Total Weight (
g/mol ) g/mol )

Carbon 17 12.011 204.187

Hydrogen 22 1.008 22.176

Chlorine 1 35.453 35.453

Nitrogen 3 14.007 42.021

Oxygen 3 15.999 47.997

Total 351.834

Experimental Protocols

The determination of the molecular weight of a well-defined chemical compound like
Lenalidomide-C4-NH2 hydrochloride is typically a theoretical calculation based on its known
molecular formula and the standard atomic weights of its constituent elements.

In a research and development setting, the identity and purity of a synthesized batch of this
compound would be confirmed using various analytical techniques. While these methods
confirm the structure and thus the molecular weight, they are not "experiments to determine the
molecular weight" in the classical sense.

Common analytical methods for structural confirmation include:
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e Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of
ions and is the most direct experimental method for confirming the molecular weight of a
compound. For Lenalidomide-C4-NH2 hydrochloride, a high-resolution mass spectrum
would be expected to show a prominent ion corresponding to the mass of the protonated
molecule (the free base plus a proton, [M+H]+).

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are
used to elucidate the chemical structure of the molecule, confirming the connectivity of the
atoms and thus validating the molecular formula from which the molecular weight is
calculated.

o Elemental Analysis: This method provides the percentage composition of the elements
(carbon, hydrogen, nitrogen, etc.) in the compound. The experimental percentages can be
compared with the theoretical percentages calculated from the molecular formula to confirm
its accuracy.

Visualization

The following diagram illustrates the logical relationship between the constituent parts of
Lenalidomide-C4-NH2 hydrochloride.

Lenalidomide-C4-NH2 Hydrochloride

Lenalidomide Core C4-Amine Linker Hydrochloric Acid
(C13H13N303) (C4H9N) (HCI)

Lenalidomide-C4-NH2
Hydrochloride
(C17H22CIN303)

Click to download full resolution via product page

Conceptual components of Lenalidomide-C4-NH2 hydrochloride.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.benchchem.com/product/b8085341?utm_src=pdf-body-img
https://www.benchchem.com/product/b8085341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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